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Compound of Interest

Compound Name: Tristearin-d9

Cat. No.: B1456414 Get Quote

Note: Specific safety data for Tristearin-d9 is not readily available. The following guidance is

based on the safety data for its non-deuterated counterpart, Tristearin. The chemical properties

of deuterated and non-deuterated compounds are very similar; however, it is recommended to

handle deuterated compounds in a dry atmosphere to prevent hydrogen-deuterium exchange,

which can affect the isotopic purity.[1]

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Tristearin-d9. Adherence to these procedures is

essential for ensuring laboratory safety and maintaining the integrity of the compound.

Quantitative Data Summary
The following table summarizes the key quantitative safety and physical property data for

Tristearin, which should be considered as indicative for Tristearin-d9.
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Property Value Source

Molecular Formula C₅₇H₁₁₀O₆ [2]

Molecular Weight 891.48 g/mol [3]

Appearance White powder or solid [2][4][5]

Melting Point 54 - 72.5 °C (polymorphs) [5]

Boiling Point 260 °C [6]

Solubility

Insoluble in water. Soluble in

benzene, chloroform, and hot

ethanol.

[4][5]

Density 0.862 g/cm³ (80 °C) [5]

Flash Point Not available [6][7]

Autoignition Temperature Not available [6][7]

Personal Protective Equipment (PPE) and Safe
Handling Protocols
Strict adherence to the following personal protective equipment and handling protocols is

mandatory to minimize exposure and ensure a safe laboratory environment.

Required Personal Protective Equipment
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Protection Type Required PPE
Specifications and
Standards

Eye and Face Protection
Chemical safety goggles or a

face shield.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[6][7]

Skin Protection

Appropriate protective gloves

and a lab coat or protective

clothing.

Wear gloves that prevent skin

exposure. The selected

protective gloves have to

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[6][7]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when exposure limits

may be exceeded, if irritation is

experienced, or if generating

dust.[6][7]

Operational Procedures for Safe Handling
1. Engineering Controls:

Ventilation: Always handle Tristearin-d9 in a well-ventilated area. Use a local exhaust

ventilation system or a chemical fume hood to keep airborne concentrations low, especially

when generating dust.[7]

2. Handling Protocol:

Avoid Dust Formation: Minimize the generation and accumulation of dust.[7]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke in areas where the chemical is used.[7]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[7]
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Inert Atmosphere: For procedures where maintaining isotopic purity is critical, handle the

compound under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent hydrogen-

deuterium exchange.[1]

3. Storage:

Container: Keep the container tightly closed.[7]

Conditions: Store in a cool, dry, and well-ventilated area.[7] Store away from incompatible

materials such as oxidizing agents.[8]

Moisture Protection: Due to the hygroscopic nature of many deuterated compounds, take

extra precautions to protect from moisture during storage.[1]

Disposal Plan
Waste Disposal: Dispose of waste material in accordance with local, state, and federal

guidelines. Place the material into a suitable clean, dry, closed container for disposal.[7]

Environmental Precautions: Prevent the product from entering drains.[8]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[7]

Skin Contact: Flush skin with plenty of soap and water. Get medical aid if irritation develops

or persists.[7]

Inhalation: Remove from exposure and move to fresh air immediately. If coughing or other

symptoms appear, get medical aid.[7]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid.[7]

Fire Fighting Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Deuterated_and_Non_Deuterated_Compounds_in_Chromatography.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Deuterated_and_Non_Deuterated_Compounds_in_Chromatography.pdf
https://www.bocsci.com/blog/an-insight-into-deuterated-drugs/
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Deuterated_and_Non_Deuterated_Compounds_in_Chromatography.pdf
https://www.bocsci.com/blog/an-insight-into-deuterated-drugs/
https://www.benchchem.com/pdf/Technical_Support_Center_Deuterated_and_Non_Deuterated_Compounds_in_Chromatography.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Deuterated_and_Non_Deuterated_Compounds_in_Chromatography.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Deuterated_and_Non_Deuterated_Compounds_in_Chromatography.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Deuterated_and_Non_Deuterated_Compounds_in_Chromatography.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extinguishing Media: Use an extinguishing agent most appropriate for the surrounding fire,

such as dry chemical, foam, water spray, or carbon dioxide.[7][8]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7]

Hazardous Combustion Products: Hazardous decomposition products formed under fire

conditions include carbon oxides.

Accidental Release Measures:

Personal Precautions: Use proper personal protective equipment as indicated in the PPE

section.[7]

Spill Cleanup: Sweep up or absorb the material, then place it into a suitable clean, dry,

closed container for disposal. Avoid generating dusty conditions.[7]

Safe Handling Workflow
The following diagram illustrates the procedural workflow for the safe handling of Tristearin-d9,

from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling of Tristearin-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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